Cas no 329940-07-0 ((3,5-dimethylpiperidin-1-yl)(3,5-dinitrophenyl)methanone)

• Product name: (3,5-dimethylpiperidin-1-yl)(3,5-dinitrophenyl)methanone
• CAS No: 329940-07-0
• MF: C₁₄H₁₇N₃O₅
• MW: 307.302
• CID: 3054437
• PubChem ID: 3113356

(3,5-dimethylpiperidin-1-yl)(3,5-dinitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethylpiperidin-1-yl)(3,5-dinitrophenyl)methanone
• SR-01000369637-1
• AG-690/11632154
• Oprea1_162291
• Oprea1_540195
• SR-01000369637
• AKOS022079204
• (3,5-DIMETHYLPIPERIDINO)(3,5-DINITROPHENYL)METHANONE
• 329940-07-0
• 1-{3,5-bisnitrobenzoyl}-3,5-dimethylpiperidine
• (3,5-dimethylpiperidin-1-yl)-(3,5-dinitrophenyl)methanone
• AKOS000671170
• STK073352
• 1-(3,5-dinitrobenzoyl)-3,5-dimethylpiperidine
• (3,5-Dimethyl-1-piperidinyl)(3,5-dinitrophenyl)methanone
• DTXSID301200030

• Inchi： InChI=1S/C14H17N3O5/c1-9-3-10(2)8-15(7-9)14(18)11-4-12(16(19)20)6-13(5-11)17(21)22/h4-6,9-10H,3,7-8H2,1-2H3
• InChI Key： GQFHJIKDAWTYQF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 307.11682065Da
• Monoisotopic Mass: 307.11682065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 2.8